Cas no 20752-92-5 ( )

  structure
  structure
Product Name: 
CAS No:20752-92-5
MF:C11H15NO
MW:177.242902994156
CID:910445
PubChem ID:300260
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,6-Tetramethylen-8-oxo-7-aza-bicyclo<4.2.0>octen-(3)
    • 1,2,3,4,5,8-hexahydro-4a,8a-(epiminomethano)naphthalen-9-one
    • 1,6-Tetramethylen-8-oxo-7-aza-bicyclo[4.2.0]octen-(3)
    • 12-Oxo-11-aza< 4.4.2> propell-3-en
    • AC1L6VXF
    • NSC174600
    • DTXSID40306199
    • RCL T169684
    • 20752-92-5
    • AKOS024321448
    • NSC-174600
    • &nbsp;
    • Inchi: 1S/C11H15NO/c13-9-10-5-1-3-7-11(10,12-9)8-4-2-6-10/h1,3H,2,4-8H2,(H,12,13)
    • InChI Key: FIOCGJCOBITCLG-UHFFFAOYSA-N
    • SMILES: O=C1C23CC=CCC2(CCCC3)N1

Computed Properties

  • Exact Mass: 177.11500
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.09420
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